Cas no 56758-58-8 (2,2,3-trifluoropropan-1-ol)

• Product Name: 2,2,3-trifluoropropan-1-ol
• CAS No: 56758-58-8
• MF: C₃H₅F₃O
• MW: 114.066411733627
• CID: 6579049
• PubChem ID: 59141106
• Update Time: 2024-01-02

2,2,3-trifluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,3-trifluoropropan-1-ol
• 1-Propanol, 2,2,3-trifluoro-
• EN300-1932884
• 56758-58-8
• IBLQQEDNSBPPED-UHFFFAOYSA-N
• SCHEMBL4173587

• Inchi： 1S/C3H5F3O/c4-1-3(5,6)2-7/h7H,1-2H2
• InChI Key： IBLQQEDNSBPPED-UHFFFAOYSA-N
• SMILES： C(O)C(F)(F)CF

Computed Properties

• Exact Mass: 114.02924926g/mol
• Monoisotopic Mass: 114.02924926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 54.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• Boiling Point: 130.7±35.0 °C(Predicted)
• pka: 13.41±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins